Cas no 5785-06-8 (3-Methoxybenzhydrazide)

3-Methoxybenzhydrazide Properties

Names and Identifiers

• 3-Methoxybenzohydrazide
• m-Anisic hydrazide
• 3-Methoxybenzoic hydrazide
• 3-Methoxybenzhydrazide
• 3-Methoxybenzene-1-carbohydrazide
• m-Anisoylhydrazine
• 3-Methoxybenzoylhydrazine
• m-Anisohydrazide
• 3-methoxybenzenecarbohydrazide
• VMZSDAQEWPNOIB-UHFFFAOYSA-N
• Benzoic acid, 3-methoxy-, hydrazide
• m-Methoxy benzhydrazide
• m-anisic acid hydrazide
• 3-methoxy-benzohydrazide
• Maybridge1_001276
• 3-Methoxybenzohydrazide #
• benzoylhydrazine, M-methoxy
• Oprea1_587451
• NS00047456
• A917615
• InChI=1/C8H10N2O2/c1-12-7-4-2-3-6(5-7)8(11)10-9/h2-5H,9H2,1H3,(H,10,11
• m-Anisic hydrazide, 98%
• AD-0163
• 3-methoxy-benzoic acid hydrazide
• EINECS 227-310-0
• M-METHOXYBENZOIC ACID HYDRAZIDE
• AKOS000147530
• SY031614
• J-512784
• M-METHOXYBENZOYLHYDRAZIDE
• Z58981865
• AB01332191-02
• SCHEMBL667723
• m-methoxybenzohydrazide
• MFCD00007601
• MS-11462
• HMS545B22
• BP-12488
• CS-0033852
• 5785-06-8
• EN300-1091392
• FT-0635851
• DTXSID60206561
• 2VLT2WS4TY
• NCGC00339735-01
• F8881-8180
• M-METHOXYBENZOIC HYDRAZIDE
• UNII-2VLT2WS4TY
• DTXCID90129052
• DB-053118
• STK399749
• A1446
• +Expand

• MDL： MFCD00007601
• InChIKey： VMZSDAQEWPNOIB-UHFFFAOYSA-N
• Inchi： 1S/C8H10N2O2/c1-12-7-4-2-3-6(5-7)8(11)10-9/h2-5H,9H2,1H3,(H,10,11)
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C(C(N([H])N([H])[H])=O)=C1[H]
• BRN： 2092135

Computed Properties

• Exact Mass: 166.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.074
• Heavy Atom Count: 12
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 64.4

Experimental Properties

• LogP: 1.38990
• PSA: 64.35000
• Refractive Index: 1.558
• Boiling Point: °Cat760mmHg
• Melting Point: 93-95 °C (lit.)
• Flash Point: °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.178

3-Methoxybenzhydrazide Security Information

• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3-Methoxybenzhydrazide Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons